BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Properties of
2-Methoxy-5-nitrophenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methoxy-5-nitrophenol

Cat. No.: B041512

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 2-
Methoxy-5-nitrophenol (CAS No: 636-93-1), a key intermediate in the synthesis of various
pharmacologically active molecules. This document outlines its core physical properties, details
the standardized experimental methodologies for their determination, and presents a relevant

synthetic workflow.

Core Physicochemical Data

2-Methoxy-5-nitrophenol, also known as 5-Nitroguaiacol, is a yellow to light brown crystalline
powder. Its key physical properties are summarized below, providing a range of values reported
in the literature.

Property Value Conditions
Melting Point 103-107 °C Ambient Pressure
Boiling Point 110-112 °C at 1 mmHg

Note: The reported values for the melting point show slight variations across different sources,
which is common and can be attributed to the purity of the sample and the specific
methodology used for determination.[1][2][3][4][5][6]
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Experimental Protocols for Determination of
Physical Properties

Accurate determination of melting and boiling points is crucial for compound identification and
purity assessment.[7] The following are detailed standard laboratory protocols for these
measurements.

Melting Point Determination (Capillary Method)

This method is the most common technique for determining the melting point of a solid organic
compound.

Apparatus:

¢ Melting point apparatus (e.g., Mel-Temp or Thiele tube)[8]

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle (optional, for pulverizing samples)

Heating medium (mineral oil for Thiele tube)
Procedure:

e Sample Preparation: A small amount of the dry 2-Methoxy-5-nitrophenol sample is finely
powdered. The open end of a capillary tube is jabbed into the powder to pack a small
amount of the sample into the sealed end. The tube is then tapped gently or dropped through
a long glass tube to ensure the sample is tightly packed to a height of 2-3 mm.[8][9]

e Apparatus Setup:

o Mel-Temp Apparatus: The capillary tube is inserted into the sample holder of the
apparatus. The thermometer is placed in its designated slot.

o Thiele Tube: The capillary tube is attached to a thermometer using a small rubber band,
ensuring the sample is aligned with the thermometer bulb. The thermometer is then
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inserted into the Thiele tube, which is filled with mineral oil to a level just above the side-
arm.[8]

e Heating and Observation:

o The apparatus is heated gradually. A rapid heating rate can be used initially to approach
the expected melting point, but the rate should be slowed to approximately 1-2 °C per
minute as the melting point is neared to ensure accuracy.[10]

o The melting range is recorded. This is the range from the temperature at which the first
droplet of liquid appears to the temperature at which the entire sample has completely
liquefied.[7][10]

e Purity Assessment: A pure compound will exhibit a sharp melting range of 0.5-2.0 °C. The
presence of impurities typically causes a depression of the melting point and a broadening of
the melting range.[7]

Boiling Point Determination (Micro-Reflux or Thiele Tube
Method)

For determining the boiling point at reduced pressure, as is cited for 2-Methoxy-5-nitrophenol,
specialized vacuum distillation equipment is required. The following describes a standard
micro-scale method for determination at atmospheric pressure, which can be adapted for
vacuum conditions.

Apparatus:

e Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Thiele tube or an aluminum block heating apparatus[11]

Heating source (e.g., Bunsen burner or heating mantle)

Procedure:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/1_melting_points.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/1_melting_points.pdf
https://www.benchchem.com/product/b041512?utm_src=pdf-body
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Sample Preparation: A few milliliters of the liquid sample (or molten solid) are placed into a
small test tube or fusion tube.[5][11]

o Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with its
open end downwards, submerged in the liquid.[5][11]

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube or aluminum heating block. The thermometer bulb should be positioned adjacent
to the test tube.[5]

e Heating and Observation:

o The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube
will be expelled, seen as a slow stream of bubbles.

o Upon reaching the boiling point, the vapor pressure of the liquid equals the external
pressure, and a rapid, continuous stream of bubbles will emerge from the capillary tube.

o The heat source is then removed, and the apparatus is allowed to cool slowly.

e Recording the Boiling Point: The stream of bubbles will slow and eventually stop. The
moment the liquid begins to be drawn back into the capillary tube, the vapor pressure inside
the capillary equals the external atmospheric pressure. The temperature recorded at this
exact moment is the boiling point of the liquid.[5]

Synthetic Workflow Visualization

2-Methoxy-5-nitrophenol serves as a crucial starting material in the synthesis of inhibitors for
targets like Vascular Endothelial Growth Factor (VEGF) and in the creation of GABA analogues
and phosphodiesterase inhibitors such as Rolipram. The following diagram illustrates a
generalized synthetic workflow involving this compound.
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Step 1: Reaction Setup

2-Methoxy-5-nitrophenol Reagent (e.g., Benzyl Bromide) Base (e.g., Cs2CO3) Solvent (e.g., DMF)

Reaction Vessel
(Stirring at Room Temp)

Reaction Mixture

Step 2: WOl‘kl.; ? & Extraction

Step 3: Pyrification
\

Filter

Evaporate Solvent

(Rotary Evaporator)

Recrystallization
(e.g., from Ethyl Acetate)

Pure Crystalline Product
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Caption: Generalized workflow for the synthesis and purification of a derivative from 2-

Methoxy-5-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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